Cas no 2470435-20-0 (3-(pyrimidin-4-yl)azetidin-3-ol dihydrochloride)

• Product Name: 3-(pyrimidin-4-yl)azetidin-3-ol dihydrochloride
• CAS No: 2470435-20-0
• MF: C₇H₁₁Cl₂N₃O
• MW: 224.087739229202
• MDL: MFCD32711427
• CID: 5671011
• PubChem ID: 155820047
• Update Time: 2025-05-22

3-(pyrimidin-4-yl)azetidin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27107730
• 3-Pyrimidin-4-ylazetidin-3-ol;dihydrochloride
• 3-(pyrimidin-4-yl)azetidin-3-ol dihydrochloride
• 2470435-20-0

• MDL： MFCD32711427
• Inchi： 1S/C7H9N3O.2ClH/c11-7(3-9-4-7)6-1-2-8-5-10-6;;/h1-2,5,9,11H,3-4H2;2*1H
• InChI Key： DFEPCCFLDMNJBH-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1(C2C=CN=CN=2)CNC1

Computed Properties

• Exact Mass: 223.0279174g/mol
• Monoisotopic Mass: 223.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų

Additional information on 3-(pyrimidin-4-yl)azetidin-3-ol dihydrochloride

3-(Pyrimidin-4-yl)Azetidin-3-Ol Dihydrochloride: A Comprehensive Overview

The compound 3-(pyrimidin-4-yl)azetidin-3-ol dihydrochloride (CAS No. 2470435-20-0) is a fascinating molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of azetidines, which are four-membered ring structures with unique chemical and biological properties. The presence of a pyrimidine ring in its structure adds further complexity and functionality, making it an intriguing subject for research and development.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The pyrimidine ring in this compound is known for its ability to participate in hydrogen bonding and π-π interactions, which are critical for molecular recognition and binding affinity. This makes 3-(pyrimidin-4-yl)azetidin-3-ol dihydrochloride a promising candidate for the development of novel therapeutic agents.

One of the most exciting areas of research involving this compound is its potential application in oncology. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation, such as kinases and proteases. The dihydrochloride salt form of the compound has shown improved solubility and bioavailability, which are essential for its effectiveness as a drug candidate.

In addition to its therapeutic applications, 3-(pyrimidin-4-yl)azetidin-3-ol dihydrochloride has also been studied for its role in neurodegenerative diseases. Preclinical studies suggest that this compound may possess neuroprotective properties, potentially slowing down the progression of conditions such as Alzheimer's disease. The azetidine ring is believed to play a crucial role in these effects by enhancing the molecule's ability to cross the blood-brain barrier.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of 3-(pyrimidin-4-yl)azetidin-3-ol dihydrochloride, making it more accessible for large-scale production.

Another area of interest is the pharmacokinetic profile of this compound. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its suitability as an oral or parenteral drug. The dihydrochloride salt form has been found to enhance these properties, making it a more attractive option for pharmaceutical development.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and safety profile of 3-(pyrimidin-4-yl)azetidin-3-ol dihydrochloride. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its progression from the laboratory to clinical trials.